Cas no 2877640-50-9 (N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide)
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS040866969
- 2877640-50-9
- N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide
- F6753-1303
- N-Methyl-4-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-2-morpholinecarboxamide
-
- Inchi: 1S/C12H15F3N4O2/c1-7-17-9(12(13,14)15)5-10(18-7)19-3-4-21-8(6-19)11(20)16-2/h5,8H,3-4,6H2,1-2H3,(H,16,20)
- InChI Key: XVNMYAOKOGPWLA-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C(F)(F)F)N=C(C)N=2)CCOC(C(NC)=O)C1
Computed Properties
- Exact Mass: 304.11471022g/mol
- Monoisotopic Mass: 304.11471022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 482.0±45.0 °C(Predicted)
- pka: 14.70±0.20(Predicted)
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6753-1303-2μmol |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-5μmol |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-10μmol |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-20μmol |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-1mg |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-2mg |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-3mg |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-4mg |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-5mg |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-1303-10mg |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide |
2877640-50-9 | 10mg |
$118.5 | 2023-09-07 |
N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide
N-Methyl-4-[2-Methyl-6-(Trifluoromethyl)Pyrimidin-4-Yl]Morpholine-2-Carboxamide: A Comprehensive Overview
N-Methyl-4-[2-Methyl-6-(Trifluoromethyl)Pyrimidin-4-Yl]Morpholine-2-Carboxamide, also known by its CAS number 2877640-50-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a morpholine ring system with a substituted pyrimidine moiety and a carboxamide group. The presence of the trifluoromethyl group further enhances its chemical properties, making it a subject of interest in contemporary research.
The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, amidations, and possibly palladium-catalyzed couplings. The morpholine ring serves as a versatile scaffold, providing stability and bioavailability to the molecule. The pyrimidine ring, substituted with methyl and trifluoromethyl groups, contributes to the compound's electronic properties and potential biological activity. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in targeting specific protein kinases or enzymes.
One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinase inhibitors are critical in the treatment of various diseases, including cancer and inflammatory disorders. The trifluoromethyl group in the pyrimidine ring is known to enhance the molecule's lipophilicity and stability, which are essential for effective kinase inhibition. Researchers have reported that similar compounds exhibit high affinity for specific kinase targets, suggesting that this compound could be a valuable addition to the arsenal of anti-cancer agents.
In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. The morpholine moiety is known to impart fungicidal properties, making this compound a candidate for developing new generations of pesticides. Recent advancements in green chemistry have emphasized the need for environmentally friendly agrochemicals, and the unique structure of this compound aligns well with these objectives.
The study of this compound has also contributed to our understanding of medicinal chemistry principles. Its synthesis and characterization have provided insights into the reactivity of morpholine derivatives and the influence of substituents on molecular properties. For instance, the methyl group on the pyrimidine ring enhances the molecule's solubility, while the trifluoromethyl group improves its metabolic stability.
From an environmental perspective, understanding the degradation pathways of this compound is crucial. Research indicates that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes hydrolysis or oxidation reactions. These findings are essential for assessing its environmental impact and ensuring sustainable practices in its production and use.
In conclusion, N-Methyl-4-[2-Methyl-6-(Trifluoromethyl)Pyrimidin-4-Yl]Morpholine-2-Carboxamide represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, versatile applications, and promising biological activity make it a subject of ongoing research. As scientific advancements continue to unfold, this compound holds great potential for contributing to both therapeutic and agrochemical innovations.
2877640-50-9 (N-methyl-4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)